Cas no 179873-62-2 (Benzofuran,2-isocyanato-)

Benzofuran,2-isocyanato- structure
Benzofuran,2-isocyanato- structure
Product Name:Benzofuran,2-isocyanato-
CAS No:179873-62-2
MF:C9H5NO2
MW:159.141502141953
CID:113286
PubChem ID:11701085
Update Time:2025-04-18

Benzofuran,2-isocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran,2-isocyanato-
    • 2-ISOCYANATOBENZOFURAN
    • 2-benzofuran isocyanate
    • benzofuran isocyanate
    • Benzofuran,2-isocyanato
    • benzofuran-2-yl isocyanate
    • Benzofuran, 2-isocyanato-
    • SCHEMBL1656932
    • EN300-7830931
    • 2-Isocyanato-1-benzofuran
    • 179873-62-2
    • W-206276
    • Inchi: 1S/C9H5NO2/c11-6-10-9-5-7-3-1-2-4-8(7)12-9/h1-5H
    • InChI Key: WRHYVIYSCDQUNB-UHFFFAOYSA-N
    • SMILES: O1C(=CC2C=CC=CC1=2)N=C=O

Computed Properties

  • Exact Mass: 159.03200
  • Monoisotopic Mass: 159.032028402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 42.6Ų

Experimental Properties

  • PSA: 42.57000
  • LogP: 2.40010

Benzofuran,2-isocyanato- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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179873-62-2 95.0%
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Enamine
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Aaron
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